Cas no 202586-61-6 (Hexanoic acid, 2-bromo-2-ethyl-, methyl ester)

• Product Name: Hexanoic acid, 2-bromo-2-ethyl-, methyl ester
• CAS No: 202586-61-6
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 2840418
• PubChem ID: 10657492
• Update Time: 2025-04-21

Hexanoic acid, 2-bromo-2-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID00443135
• 202586-61-6
• Hexanoic acid, 2-bromo-2-ethyl-, methyl ester

• Inchi： 1S/C9H17BrO2/c1-4-6-7-9(10,5-2)8(11)12-3/h4-7H2,1-3H3
• InChI Key： OBVGYZKPNPLDPK-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(CC)CCCC

Computed Properties

• Exact Mass: 236.04119Da
• Monoisotopic Mass: 236.04119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų